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Compound of Interest

Compound Name: Hexadecanolide

Cat. No.: B1673137

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexadecanolide is a 16-membered macrocyclic lactone, a class of compounds with significant
interest in the fragrance, food, and pharmaceutical industries. The term "hexadecanolide"
most commonly refers to 16-hexadecanolide, where the carbonyl group is at position 1 and
the oxygen atom is at position 16 of the ring. However, structural isomers exist where the
lactone linkage is at different positions along the carbon chain. These positional isomers can
exhibit distinct physicochemical properties, biological activities, and organoleptic
characteristics. This guide provides a detailed overview of the structural isomers of
hexadecanolide, focusing on their synthesis, characterization, and biological significance.

Structural Isomers of Hexadecanolide

The primary structural isomers of hexadecanolide are positional isomers, differing in the
location of the oxygen atom within the macrocyclic ring. The most well-documented isomers
are 16-hexadecanolide and 15-hexadecanolide.

Common Name IUPAC Name CAS Number
16-Hexadecanolide Oxacycloheptadecan-2-one 109-29-5[1]
] 16-Methyloxacyclohexadecan-
15-Hexadecanolide 5 4459-57-8[2]
-one
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Physicochemical and Spectroscopic Properties

The position of the lactone functional group influences the physical and spectroscopic

properties of the isomers.

Table 1: Physicochemical Properties of Hexadecanolide

Isomers

Property

16-Hexadecanolide

15-Hexadecanolide

Molecular Formula

C16H3002[1]

C16H3002[2]

Molecular Weight 254.41 g/mol [1] 254.41 g/mol [2]
Appearance White solid[3]

Melting Point 34-38 °C

Boiling Point 294 °C[4]

Refractive Index

n20/D 1.4680-1.4730

Soluble in organic solvents like

Insoluble in water (0.05462

Solubility ethanol and ether; limited
o mg/L @ 25 °C est.).[2]
solubility in water.[5]
) Sweet, musky, with balsamic
Odor Profile

and animalic notes.[3][6]

Table 2: Spectroscopic Data of Hexadecanolide Isomers

Spectroscopic Data

16-Hexadecanolide

15-Hexadecanolide

Mass Spectrometry (MS)

Key fragments can be

observed.

GC-MS data is available.[1]

13C NMR Spectroscopy

Data available.

Data available for the (+)-(S)-

enantiomer.[7]

1H NMR Spectroscopy

Data available.

Experimental Protocols
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The synthesis of macrocyclic lactones like hexadecanolide isomers often involves the
cyclization of the corresponding w-hydroxy fatty acid.

Synthesis of 15-Hexadecanolide

A common strategy for the synthesis of 15-hexadecanolide involves the macrolactonization of
(R)-15-hydroxyhexadecanoic acid.[8][9] Two effective methods for the cyclization step are the
Yamaguchi and Mitsunobu reactions.[38][9]

General Workflow for the Synthesis of 15-Hexadecanolide:
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Preparation of (R)-15-Hydroxyhexadecanoic Acid

Ethyl (R)-beta-hydroxybutyrate
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Caption: Synthetic pathway for 15-hexadecanolide.
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Detailed Steps (Conceptual):

« Chain Elongation: Starting from a chiral precursor like ethyl (R)-B-hydroxybutyrate, the
carbon chain is extended through a series of reactions to obtain the full 16-carbon backbone.

» Functional Group Manipulation: Protecting groups may be used for the hydroxyl and carboxyl
functionalities during the chain elongation process.

o Deprotection and Cyclization: The protecting groups are removed to yield the linear w-
hydroxy acid. This precursor is then subjected to macrolactonization conditions (e.g.,
Yamaguchi or Mitsunobu reagents) to facilitate the intramolecular esterification, forming the
16-membered ring of 15-hexadecanolide.

 Purification: The final product is purified using techniques such as column chromatography.

Biological Activity and Applications

The biological activities of simple macrocyclic lactones like hexadecanolide isomers are not as
extensively studied as their more complex antibiotic counterparts. Their primary application is in
the fragrance industry.

o 16-Hexadecanolide: Widely used as a fragrance ingredient due to its persistent musky odor.
[3][6] It is valued for its fixative properties in perfumes.[10] Toxicological reviews have
assessed its safety for use in cosmetics, focusing on dermal and phototoxicity, and have
found it to be non-genotoxic.[4][11]

e 15-Hexadecanolide: This isomer is a known sex pheromone component of the stink bug,
Piezodorus hybneri.[8][9]

While specific data on the antimicrobial or cytotoxic effects of these simple hexadecanolides is
limited, the precursor molecule, hexadecanoic acid (palmitic acid), has been reported to exhibit
antimicrobial activity against various pathogens, including multidrug-resistant Pseudomonas
aeruginosa.[12] This suggests a potential area for future investigation into the biological
activities of its lactone derivatives.

Signaling Pathways
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Currently, there is a lack of specific information detailing the interaction of simple
hexadecanolide isomers with cellular signaling pathways. The known mechanisms of action
for macrocyclic lactones, which involve targeting glutamate-gated chloride channels in
invertebrates, are primarily associated with complex anthelmintic drugs and are unlikely to be
relevant for these simpler structures.[13]

The logical relationship for the investigation and characterization of these isomers can be
visualized as follows:
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Caption: Workflow for the study of hexadecanolide isomers.

Conclusion
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The structural isomers of hexadecanolide, particularly the positional isomers, present a
fascinating area of study with implications for various scientific and industrial fields. While 16-
hexadecanolide is well-established as a fragrance ingredient, other isomers like 15-
hexadecanolide exhibit distinct biological roles as pheromones. The lack of comprehensive
data for many of the potential isomers highlights opportunities for further research, especially in
elucidating their synthesis, characterizing their properties, and exploring their potential
biological activities beyond their current applications. Such investigations could uncover novel
applications for these macrocyclic lactones in drug development and other areas of
biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hexadecanolide]. BenchChem, [2025]. [Online PDF]. Available at:
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hexadecanolide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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